Cas no 2228232-31-1 (tert-butyl N-{3-amino-2-methyl-2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-methyl-2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}carbamate
• CAS No: 2228232-31-1
• MF: C₁₅H₂₇N₃O₂S
• MW: 313.458782434464
• CID: 5928361
• PubChem ID: 165707864
• Update Time: 2025-05-19

tert-butyl N-{3-amino-2-methyl-2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-methyl-2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}carbamate
• 2228232-31-1
• tert-butyl N-{3-amino-2-methyl-2-[2-(propan-2-yl)-1,3-thiazol-5-yl]propyl}carbamate
• EN300-1899627

• Inchi： 1S/C15H27N3O2S/c1-10(2)12-17-7-11(21-12)15(6,8-16)9-18-13(19)20-14(3,4)5/h7,10H,8-9,16H2,1-6H3,(H,18,19)
• InChI Key： YIHUDDBTRSUCDN-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.18239829g/mol
• Monoisotopic Mass: 313.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-{3-amino-2-methyl-2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}carbamate

Professional Introduction to Compound with CAS No. 2228232-31-1 and Product Name: *tert-butyl N-{3-amino-2-methyl-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}carbamate*

Compound with the CAS number 2228232-31-1 and the product name tert-butyl N-{3-amino-2-methyl-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of functional groups, including the tert-butyl group, the amino group, and the 1,3-thiazole ring, contributes to its distinctive chemical properties and biological activities.

The molecular structure of this compound can be broken down into several key components that contribute to its functionality. The presence of the tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. This feature is particularly important in drug design, as it can affect how the compound interacts with biological targets. Additionally, the amino group serves as a versatile handle for further chemical modifications, enabling researchers to tailor the compound's properties for specific applications.

The core of the molecule is the 1,3-thiazole ring, a heterocyclic compound known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their potential in treating various diseases, including infections, inflammation, and cancer. The specific substitution pattern on the thiazole ring in this compound enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. The compound with CAS No. 2228232-31-1 and its product name tert-butyl N-{3-amino-2-methyl-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}carbamate fits well within this trend. Researchers have been exploring how modifications to the thiazole scaffold can lead to compounds with enhanced efficacy and reduced side effects. The current study focuses on understanding the mechanisms by which this compound interacts with biological targets and its potential therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the tert-butyl carbamate moiety at the propyl chain enhances the compound's stability and bioavailability. This modification is particularly crucial in drug development, as it can improve how well the drug is absorbed and retained in the body. Additionally, the presence of multiple functional groups allows for further derivatization, enabling researchers to explore a wide range of potential applications.

Evidence from recent studies suggests that compounds with similar structures to this one exhibit significant biological activity. For instance, thiazole derivatives have been shown to inhibit enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, some studies have indicated that these compounds can modulate immune responses, which could have implications for immunotherapy and vaccine development.

The tert-butyl group in particular has been studied for its ability to enhance binding affinity to biological targets. By providing steric hindrance around key functional groups, it can improve how well the compound interacts with its intended target. This property is especially valuable in drug design, where optimizing binding interactions is critical for achieving desired therapeutic effects.

The amino group attached to the thiazole ring offers another avenue for functionalization. Researchers have utilized this group to attach various pharmacophores that enhance biological activity. For example, linking an amino group to a polar or charged moiety can improve solubility or target specificity. This flexibility makes compounds like this one highly adaptable for different therapeutic applications.

The propan-2-yl substitution on the thiazole ring adds another layer of complexity to this molecule. This side chain can influence both physical properties such as solubility and metabolic stability as well as biological interactions with targets. By varying this substitution pattern or introducing other functional groups at this position researchers can fine-tune how well their compounds perform in vitro and in vivo.

In conclusion research into compounds like those represented by CAS No 2228232 31 1 continues at an exciting pace These studies not only advance our understanding but also open new avenues for developing effective treatments against various diseases The unique combination of structural features including *tert-butyl N-{3-amino--methyl--(propan--2--yl)--1--3--thiazol--5--ypropy}carbamate* makes it a promising candidate worth further exploration within pharmaceutical chemistry Its potential applications span multiple therapeutic areas highlighting why continued research into such molecules remains so vital today